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CAS No.: 108943-44-8

Cat. No.: B15060195

Get Quote

Abstract & Introduction

The Sea Buckthorn Fly (Rhagoletis batava Hering) is the primary economic pest of sea
buckthorn (Hippophae rhamnoides), capable of destroying up to 100% of a crop if left
unmanaged.[1] Traditional monitoring relies on non-specific visual cues (yellow sticky traps) or
generic food baits (ammonium salts), which often suffer from low sensitivity and high non-target
bycatch.

Recent breakthroughs in chemical ecology (Buda et al., 2020) have identified (S)-(-)-delta-
heptalactone as a male-produced aggregation pheromone. Unlike sex pheromones that attract
only one sex, this compound attracts both male and female flies, making it a robust tool for
population monitoring and potential mass trapping. This guide outlines the protocol for
synthesizing, formulating, and deploying this specific lure.

Chemical Profile & Mechanism
The Active Ingredient
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The bioactive compound is the (S)-enantiomer of delta-heptalactone.[2] Field and
electroantennographic (EAG) studies confirm that R. batava antennae respond exclusively to
the (S)-form. The (R)-enantiomer is EAG-silent.

Property Specification
IUPAC Name (6S)-6-ethyltetrahydro-2H-pyran-2-one
Common Name (S)-delta-heptalactone

33368-66-4 (Generic); (S)-specific: 78438-16-1

CAS Number ) )
(Verify supplier)
Target Species Rhagoletis batava (Sea Buckthorn Fly)
] Aggregation Pheromone (Attracts Males &
Function
Females)
>95% (S)-enantiomer recommended; Racemic
Purity Requirement mixtures may be used if (R) is confirmed inert

(non-repellent).

Mechanism of Action

Unlike many Tephritids where males attract females for mating (sex pheromone), R. batava
males emit (S)-delta-heptalactone to signal a suitable host or mating site, triggering an
aggregation response in both sexes.[2]
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Figure 1: Olfactory signaling pathway of the R. batava aggregation pheromone.

Experimental Protocol
Lure Preparation
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Commercial dispensers for this specific enantiomer may be limited. The following protocol
describes the preparation of rubber septum dispensers, the standard for Rhagoletis field trials.

Materials:

Red rubber septa (standard 11 mm sleeve stoppers).

(S)-delta-heptalactone (neat liquid).

Solvent: Hexane or Dichloromethane (DCM).

Micropipettes.
Loading Protocol:

 Dilution: Prepare a stock solution if low doses are required. For standard field longevity (4-6
weeks), a neat application or high-concentration solution is preferred.

e Dose: Apply 10 mg to 50 mg of (S)-delta-heptalactone per septum.

o Note: Buda et al. (2020) utilized a "dispenser-in-dispenser" method to control release
rates, implying the compound is moderately volatile.

o Absorption: Apply the liquid into the cup of the septum. Allow solvent (if used) to evaporate in
a fume hood for 15-30 minutes.

o Storage: Store loaded septa in foil-wrapped, airtight bags at -20°C until use.

Trap Selection

While Yellow Sticky Traps are the industry standard for monitoring, liquid-based traps (McPhail)
have shown superior efficacy when paired with this pheromone.
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tool.

Field Deployment Workflow
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Figure 2: Field deployment and decision-making workflow.

Step-by-Step Deployment:
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» Timing: Deploy traps in mid-July (Northern Hemisphere), approximately 1-2 weeks before
expected adult emergence.

e Placement: Hang traps in the mid-to-upper canopy (1.5 - 2.0 m height). Flies prefer the
sunny, south-eastern side of the bush.

e Density:
o Monitoring: 1-2 traps per hectare.
o Mass Trapping: >50 traps per hectare (experimental).
e Maintenance:
o McPhail: Refill liquid (water + surfactant or propylene glycol) weekly.
o Lure: Replace dispenser every 4 weeks.

Data Interpretation & Expected Results

The following table summarizes expected catch data based on comparative field trials (Buda et
al., 2020; Voigt et al., 2016).

Relative Catch

Treatment Trap Type . Specificity
Efficacy
Unbaited Control McPhail 1.0x (Baseline) Low (Incidental)
] ] ] Low (High non-target
Ammonium Bait Yellow Sticky 1.5x - 2.0x
bycatch)
(S)-delta-heptalactone  McPhail 2.5x - 3.0x High (Target specific)

Key Advantage: The pheromone trap catches significantly fewer non-target insects (bees,
parasitoids) compared to ammonium-baited yellow traps, preserving the ecological balance of
the orchard.

Troubleshooting & Optimization
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e Low Catches: Ensure the enantiomeric purity of the lure. If using a racemic mixture (50:50
R/S), increase the load to compensate for the inactive (R) portion, provided it is not inhibitory.

» Dispenser Longevity: If the lure loses efficacy after 1 week, the release rate is too high. Use
a "vial-in-vial" system (a small open vial containing the lure placed inside a larger vial with a
small hole) to throttle the release.

o Bycatch: If using McPhalil traps, ensure the liquid preservative does not contain fermenting
sugars, which attract wasps. Use 1% NaCl or propylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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